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Compound of Interest

Compound Name: MC4033

Cat. No.: B13910147 Get Quote

This technical guide provides a summary of the preliminary in vitro efficacy of MC4033, a

selective inhibitor of lysine acetyltransferase 8 (KAT8). The data presented is based on

preclinical findings and is intended for researchers, scientists, and drug development

professionals.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the efficacy of MC4033 in

various cancer cell lines.

Table 1: In Vitro Antiproliferative Activity of MC4033 (IC50)

Cell Line Cancer Type IC50 (μM)

HCT116 Colon Carcinoma 39.4[1]

H1299 Non-Small Cell Lung Cancer 52.1[1]

A549 Non-Small Cell Lung Cancer 41[1]

U937 Histiocytic Lymphoma 30.1[1]

Table 2: Efficacy of MC4033 in U937 Cells
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Concentration (μM) Inhibition of Cell Proliferation

50 70%[1]

100 >80%[1]

Table 3: Effect of MC4033 on Histone Acetylation

Target Cell Line Effect

H4K16Ac HT29
80% reduction in signal

intensity[1]

Experimental Protocols
Cell Viability and Proliferation Assays: Human cancer cell lines HCT116, H1299, A549, and

U937 were utilized. The half-maximal inhibitory concentration (IC50) was determined to assess

the antiproliferative effects of MC4033.[1] For the U937 cell line, dose-dependent effects were

measured, showing a 70% inhibition of cell proliferation at a concentration of 50 μM and over

80% inhibition at 100 μM.[1]

Histone Acetylation Analysis: HT29 cells were treated with MC4033 at concentrations of 25, 50,

100, and 200 μM for 72 hours.[1] Western blot analysis was subsequently performed to

measure the levels of histone H4 lysine 16 acetylation (H4K16Ac), a primary target of KAT8.[2]

This experiment demonstrated that MC4033 reduces the levels of H4K16Ac, confirming its

inhibitory effect on KAT8 within the cells.[1]

Apoptosis and Autophagy Analysis: The induction of apoptosis was evaluated using propidium

iodide (PI) staining, which revealed a slight increase in the percentage of cells with a

hypodiploid DNA peak.[1] To investigate autophagy, the ratio of LC3-II to LC3-I and the

regulation of the autophagy marker p62 were analyzed in HCT116 cells.[1] These analyses

indicated that MC4033 activates autophagy.[1] Furthermore, when HCT116 cells were exposed

to chloroquine (CQ), an inhibitor of autophagy, the apoptotic effect of the KAT8 inhibitor was

enhanced.[1]
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Gene Expression Analysis: The effect of MC4033 on oncogene expression was assessed by

measuring mRNA levels. Treatment with the inhibitor led to a reduction in the mRNA levels of

the oncogene UCP2.[1]
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MC4033 Mechanism of Action
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Caption: Signaling pathway of MC4033's inhibitory action on KAT8.
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Experimental Workflow for MC4033 Efficacy
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Caption: Workflow for evaluating the in vitro efficacy of MC4033.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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